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Compound of Interest

Compound Name:
1-Docosanoyl-sn-glycero-3-

phosphocholine

Cat. No.: B15597600 Get Quote

1-Docosanoyl-sn-glycero-3-phosphocholine, also known as Behenoyl

Lysophosphatidylcholine or LysoPC(22:0), is a specific type of lysophospholipid.

Lysophospholipids are key molecules in lipidomics, acting as both intermediates in lipid

metabolism and as potent signaling molecules that modulate a myriad of cellular processes.[1]

They are derived from the hydrolysis of phospholipids, such as phosphatidylcholine (PC), by

the action of phospholipase A₂ (PLA₂).[2][3] This reaction removes one of the two fatty acid

chains, resulting in an amphipathic molecule with a single acyl chain and a polar headgroup,

giving it unique detergent-like properties.[1]

While much of the research in the field has focused on more abundant species like 1-Palmitoyl-

sn-glycero-3-phosphocholine (LysoPC 16:0), the principles of metabolism, analysis, and

biological activity are largely applicable across the lysophosphatidylcholine (LPC) class. This

guide provides a comprehensive technical overview of LysoPC(22:0), contextualized within the

broader understanding of LPCs, for researchers, scientists, and drug development

professionals.

Table 1: Physicochemical Properties of 1-Docosanoyl-sn-glycero-3-phosphocholine
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Property Value

Synonyms

LysoPC(22:0), 1-Behenoyl-sn-glycero-3-

phosphocholine, L-α-Lysophosphatidylcholine

(Behenoyl)

Molecular Formula C₂₇H₅₆NO₇P

Molecular Weight 537.7 g/mol

IUPAC Name
[(2R)-2-hydroxy-3-(phosphonatooxy)propyl]

docosanoate; 2-(trimethylazaniumyl)ethanol

Class Monoacylglycerophosphocholine

Parent Lipid Glycerophosphocholine

Metabolism and Signaling Pathways
The Lands Cycle: LPC Metabolism
Lysophosphatidylcholines are primarily metabolized through a process known as the Lands

cycle. This cycle is a key pathway for the remodeling of phosphatidylcholines (PCs). In the

circulation, PC is hydrolyzed by enzymes like lipoprotein-associated phospholipase A₂ (Lp-

PLA₂) or lecithin-cholesterol acyltransferase (LCAT), which removes a fatty acid to produce

LPC.[2][4] This LPC can then be re-acylated back into PC by the action of

lysophosphatidylcholine acyltransferase (LPCAT) within cells, using an Acyl-CoA molecule.[2]

[4][5] This continuous deacylation-reacylation cycle allows for the modification of the fatty acid

composition of membrane phospholipids.
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Caption: The Lands Cycle for LPC metabolism.

LPC Signaling via G Protein-Coupled Receptors
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Beyond their metabolic role, LPCs are critical signaling molecules that can influence

inflammation, cell migration, and apoptosis.[3][6] They exert these effects by binding to and

activating specific G protein-coupled receptors (GPCRs), most notably the G2A receptor.[2][6]

Upon binding of an LPC species, the G2A receptor initiates downstream signaling cascades.

Key events include the activation of the Extracellular Signal-Regulated Kinase (ERK/MAPK)

pathway, which is crucial for cell proliferation, and the mobilization of intracellular calcium

([Ca²⁺]i), a ubiquitous second messenger.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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